Cas no 142057-56-5 (4-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile)

• Product Name: 4-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile
• CAS No: 142057-56-5
• MF: C₇H₇BrN₂
• MW: 199.047880411148
• MDL: MFCD20502411
• CID: 1106002
• PubChem ID: 15396583
• Update Time: 2025-10-27

4-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile
• 4-bromo-1,5-dimethylpyrrole-2-carbonitrile
• DB-205617
• SB63726
• SCHEMBL16031212
• MFCD20502411
• CS-0117699
• 4-Bromo-1,5-dimethyl-1H-pyrrole-2-carbonitrile, AldrichCPR
• AKOS015832891
• E81435
• ALJTYVWCWBUADZ-UHFFFAOYSA-N
• 142057-56-5
• BS-35717
• DTXSID40572357
• STL411851
• SY356059
• 1H-Pyrrole-2-carbonitrile, 4-bromo-1,5-dimethyl-

• MDL： MFCD20502411
• Inchi： 1S/C7H7BrN2/c1-5-7(8)3-6(4-9)10(5)2/h3H,1-2H3
• InChI Key： ALJTYVWCWBUADZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N(C)C=1C

Computed Properties

• Exact Mass: 197.97926g/mol
• Monoisotopic Mass: 197.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile

4-Bromo-1,5-Dimethyl-1H-Pyrrole-2-Carbonitrile (CAS No. 142057-56-5)

4-Bromo-1,5-Dimethyl-1H-Pyrrole-2-Carbonitrile, also known by its CAS registry number 142057-56-5, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrroles, which are five-membered aromatic rings containing one nitrogen atom. The presence of a bromine atom at the 4-position and a cyano group at the 2-position, along with methyl substituents at positions 1 and 5, imparts unique electronic and structural properties to this molecule.

The chemical structure of 4-Bromo-1,5-Dimethyl-1H-Pyrrole-2-Carbonitrile is characterized by its conjugated system, which includes the pyrrole ring, the cyano group, and the bromine substituent. This conjugation plays a crucial role in determining the compound's reactivity, stability, and spectral properties. Recent studies have highlighted the importance of such heterocyclic compounds in drug design due to their ability to interact with biological targets through various non-covalent interactions.

One of the most promising applications of 4-Bromo-1,5-Dimethyl-1H-Pyrrole-2-Carbonitrile lies in its potential as a building block for more complex molecules. Its structure allows for further functionalization at various positions on the pyrrole ring, enabling chemists to explore a wide range of derivatives with diverse biological activities. For instance, researchers have investigated the use of this compound as an intermediate in the synthesis of bioactive agents targeting specific enzymes or receptors.

In terms of synthesis, several methods have been reported for the preparation of 4-Bromo-1,5-Dimethyl-1H-Pyrrole-2-Carbonitrile. These include traditional multi-step organic synthesis approaches as well as more modern techniques leveraging catalytic processes. A recent study published in Journal of Organic Chemistry demonstrated an efficient route involving a one-pot reaction under mild conditions, significantly reducing the time and cost associated with traditional methods.

The physical properties of 4-Bromo-1,5-Dimethyl-1H-Pyrrole-2-Carbonitrile are also noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Additionally, its UV-vis spectrum reveals strong absorption bands in the visible region, which could be exploited in photonic applications.

The biological activity of this compound has been a subject of interest in recent years. Initial screening studies have shown that it exhibits moderate inhibitory effects on certain kinases, suggesting its potential as a lead compound in anticancer drug discovery. Furthermore, its ability to modulate cellular signaling pathways has been explored in vitro models.

In conclusion, 4-Bromo-1,5-Dimethyl-1H-Pyrrole-2-Carbonitrile (CAS No. 142057-56-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological and chemical behaviors, this compound is poised to play an increasingly important role in both academic and industrial settings.